N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-iodophenyl)thiourea
• InChI: InChI=1S/C17H19IN2O2S/c1-21-15-8-3-12(11-16(15)22-2)9-10-19-17(23)20-14-6-4-13(18)5-7-14/h3-8,11H,9-10H2,1-2H3,(H2,19,20,23)
• InChI Key: WGNZDFQWLPOXDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NC2=CC=C(C=C2)I)OC
• Molecular Formula: C17H19IN2O2S
• Molecular Weight: 442.3 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea, also known as ADAM, is a potent and selective inhibitor of the membrane-bound metalloproteinase, ADAM-17. ADAM-17 is a key enzyme involved in the processing of various cytokines, growth factors, and cell surface receptors. Inhibition of ADAM-17 has been shown to have therapeutic potential in various diseases, including cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea works by inhibiting the activity of this compound-17, which is a key enzyme involved in the processing of various cytokines, growth factors, and cell surface receptors. This compound-17 cleaves the extracellular domain of these molecules, releasing them into the extracellular space, where they can exert their biological effects. Inhibition of this compound-17 by this compound prevents the release of these molecules, thereby reducing their biological activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth and metastasis, regulation of inflammatory cytokines, and protection against cardiac hypertrophy and fibrosis. This compound has also been shown to have a protective effect on the liver by reducing liver fibrosis and inflammation.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea is a potent and selective inhibitor of this compound-17, making it a valuable tool for studying the biological effects of this compound-17 inhibition. However, this compound has some limitations in lab experiments, including its high cost and limited availability. Additionally, this compound may have off-target effects on other metalloproteinases, which could affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea, including the development of more potent and selective inhibitors of this compound-17, the identification of new biological targets of this compound-17, and the investigation of the role of this compound-17 in other diseases, such as neurodegenerative diseases and autoimmune diseases.
In conclusion, this compound is a potent and selective inhibitor of this compound-17, with therapeutic potential in various diseases, including cancer, inflammation, and cardiovascular diseases. This compound has been extensively studied in various scientific research fields, and its biochemical and physiological effects have been well documented. While this compound has some limitations in lab experiments, it remains a valuable tool for studying the biological effects of this compound-17 inhibition. There are several future directions for the study of this compound, which could lead to new therapeutic targets and treatments for various diseases.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea has been extensively studied in various scientific research fields, including cancer, inflammation, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit tumor growth and metastasis by blocking the shedding of growth factor receptors and cytokines. Inflammation research has also shown that this compound can regulate the release of inflammatory cytokines, such as TNF-α and IL-6. In cardiovascular research, this compound has been shown to have a protective effect on the heart by reducing cardiac hypertrophy and fibrosis.